2,4,6-Trinitrotoluene

• CAS No.: 118-96-7
• Product Name: 2,4,6-Trinitrotoluene
• Molecular Formula: C7H5N3O6; C6H2(CH3)(NO2)3; C7H5N3O6
• Molecular Weight: 227.13 g/mol
• IUPAC Name: 2-methyl-1,3,5-trinitrobenzene
• Standard InChI: InChI=1S/C7H5N3O6/c1-4-6(9(13)14)2-5(8(11)12)3-7(4)10(15)16/h2-3H,1H3
• Standard InChIKey: SPSSULHKWOKEEL-UHFFFAOYSA-N
• Impurities: Tetranitromethane /is/ an impurity /of crude 2,4,6-trinitrotoluene/.; 2,4,6-Trinitrotoluene is purified by the addn of a concn soln of sodium sulfite to extract isomers and impurities.
• SMILES: CC1=C(C=C(C=C1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
• Canonical SMILES: CC1=C(C=C(C=C1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
• Boiling Point: 464 °F at 760 mm Hg EXPLODES (NTP, 1992); 240 °C (explodes); 464°F (explodes); 464°F (Explodes)
• Colorform: Monoclinic rhombohedra from alc; commercial crystals (needles) are yellow; Colorless to pale-yellow solid or crushed flakes
• Density: 1.654 at 68 °F (NTP, 1992); 1.654 at 20 °C/4 °C; 1.65 g/cm³; 1.65
• Flash Point: (explodes); ? (Explodes)
• Melting Point: 177.6 °F (NTP, 1992); 80.1 °C; 177.6°F; 176°F
• Physical Description: Trinitrotoluene appears as an explosive solid. Primary hazard is from effects of a blast. Not designed to produce significant fragmentation or throw projectiles. May explode under exposure to intense heat or fire.; OtherSolid; PelletsLargeCrystals; COLOURLESS-TO-YELLOW CRYSTALS.; Colorless to pale-yellow, odorless solid or crushed flakes.
• Description: 2,4,6-Trinitrotoluene is a yellow, odorless solid that does not occur naturally in the environment. It is commonly known as TNT and is an explosive used in military shells, bombs, and grenades, in industrial uses, and in underwater blasting. 2,4,6-Trinitrotoluene production in the United States occurs solely at military arsenals.; 2,4,6-trinitrotoluene is a trinitrotoluene having the nitro groups at positions 2, 4 and 6. It has a role as an explosive. It derives from a 1,3,5-trinitrobenzene.; Trinitrotoluene appears as an explosive solid. Primary hazard is from effects of a blast. Not designed to produce significant fragmentation or throw projectiles. May explode under exposure to intense heat or fire.
• Solubility: Insoluble (NTP, 1992); 115 mg/L (at 23 °C); 5.72e-04 M; In water, 115 mg/L at 23 °C; Sol less than 2,4,6-trinitrophenol in alc, ether, carbon disulfide; About 0.01% in water at 25 °C. 1 g/700 ml boiling water; Solubilities in various solvents at 18 °C. [Table#2878]; ; Solubilities in various solvents at 20 °C [Table#2879]; Slightly soluble in ethanol; soluble in ethyl ether; very soluble in benzene, toluene, pyridine.; Solubility in water, g/100ml at 20 °C: 0.013; (77°F): 0.01%
• Synonyms: 2,4,6-Trinitrotoluene; TNT; Trinitrotoluene
• Vapor Density: 7.85 (Air = 1); Relative vapor density (air = 1): 7.85
• Vapor Pressure: 0.046 mm Hg (NTP, 1992); 8.02e-06 mmHg; 8.02X10-6 mm Hg at 25 °C; Vapor pressure at 20 °C: negligible; 0.0002 mmHg
• PubChem Compound: 8376
• Last Modified: Nov 11 2021